Cas no 88277-60-5 (Pentanoic acid, 3-mercapto-4-methyl-)

• Product Name: Pentanoic acid, 3-mercapto-4-methyl-
• CAS No: 88277-60-5
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• CID: 639074
• PubChem ID: 22623530
• Update Time: 2025-04-19

Pentanoic acid, 3-mercapto-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-mercapto-4-methyl-
• 4-methyl-3-sulfanylpentanoic acid
• SCHEMBL868565
• 88277-60-5
• DTXSID80627032
• AKOS006377911

• Inchi： 1S/C6H12O2S/c1-4(2)5(9)3-6(7)8/h4-5,9H,3H2,1-2H3,(H,7,8)
• InChI Key： HINDHEBMAYXQCL-UHFFFAOYSA-N
• SMILES： SC(CC(=O)O)C(C)C

Computed Properties

• Exact Mass: 148.05580079g/mol
• Monoisotopic Mass: 148.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids